Cas no 2137995-36-7 (Sodium 2-chloro-5-(dimethylcarbamoyl)benzene-1-sulfinate)

• Product Name: Sodium 2-chloro-5-(dimethylcarbamoyl)benzene-1-sulfinate
• CAS No: 2137995-36-7
• MF: C₉H₉ClNNaO₃S
• MW: 269.680431127548
• CID: 6510869
• PubChem ID: 165863969
• Update Time: 2025-07-16

Sodium 2-chloro-5-(dimethylcarbamoyl)benzene-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• sodium 2-chloro-5-(dimethylcarbamoyl)benzene-1-sulfinate
• EN300-723228
• 2137995-36-7
• Sodium 2-chloro-5-(dimethylcarbamoyl)benzene-1-sulfinate

• Inchi： 1S/C9H10ClNO3S.Na/c1-11(2)9(12)6-3-4-7(10)8(5-6)15(13)14;/h3-5H,1-2H3,(H,13,14);/q;+1/p-1
• InChI Key： HVFWDERQMKCKPU-UHFFFAOYSA-M
• SMILES： ClC1C=CC(=CC=1S(=O)[O-])C(N(C)C)=O.[Na+]

Computed Properties

• Exact Mass: 268.9889363g/mol
• Monoisotopic Mass: 268.9889363g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.6Ų

Additional information on Sodium 2-chloro-5-(dimethylcarbamoyl)benzene-1-sulfinate

Introduction to Sodium 2-chloro-5-(dimethylcarbamoyl)benzene-1-sulfinate (CAS No. 2137995-36-7)

Sodium 2-chloro-5-(dimethylcarbamoyl)benzene-1-sulfinate is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2137995-36-7, represents a novel class of molecules with potential applications in medicinal chemistry and drug discovery. Its unique structural features, encompassing a chloro-substituted benzene ring and a dimethylcarbamoyl group, make it a promising candidate for further exploration in synthetic chemistry and biological studies.

The chemical structure of Sodium 2-chloro-5-(dimethylcarbamoyl)benzene-1-sulfinate consists of a benzene ring substituted at the 2-position with a chlorine atom and at the 5-position with a dimethylcarbamoyl group. The presence of a sulfinate group at the 1-position further enhances its reactivity, making it a versatile intermediate in organic synthesis. This compound's molecular formula can be represented as C₉H₁₀ClNO₃S, reflecting its composition and the types of functional groups it possesses.

In recent years, there has been growing interest in the development of novel sulfonamide derivatives due to their broad spectrum of biological activities. The sulfinate group in Sodium 2-chloro-5-(dimethylcarbamoyl)benzene-1-sulfinate is particularly noteworthy, as it can participate in various chemical reactions, including nucleophilic substitution and condensation reactions. These properties make it an attractive scaffold for designing new drugs targeting various therapeutic areas.

The synthesis of Sodium 2-chloro-5-(dimethylcarbamoyl)benzene-1-sulfinate involves multiple steps, each requiring precise control to ensure high yield and purity. The process typically begins with the chlorination of a benzene derivative, followed by the introduction of the dimethylcarbamoyl group via an esterification or amidation reaction. Finally, the sulfinate group is incorporated through oxidation or other suitable methods. The efficiency of each step is critical to obtaining the desired product in optimal conditions.

The pharmacological potential of Sodium 2-chloro-5-(dimethylcarbamoyl)benzene-1-sulfinate has been explored in several preclinical studies. Researchers have been particularly interested in its potential as an anti-inflammatory agent, given the known anti-inflammatory properties of sulfonamide derivatives. Preliminary findings suggest that this compound may interfere with key inflammatory pathways by modulating the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are crucial in the production of prostaglandins and leukotrienes, which are mediators of inflammation.

In addition to its anti-inflammatory potential, Sodium 2-chloro-5-(dimethylcarbamoyl)benzene-1-sulfinate has shown promise as an antioxidant agent. Oxidative stress is a major contributor to various pathological conditions, including neurodegenerative diseases and cardiovascular disorders. By scavenging reactive oxygen species (ROS), this compound may help mitigate oxidative damage and protect cells from injury. Further research is needed to fully elucidate its mechanisms of action and therapeutic efficacy.

The development of new drug candidates often involves rigorous testing to assess their safety and efficacy. Sodium 2-chloro-5-(dimethylcarbamoyl)benzene-1-sulfinate has undergone several in vitro assays to evaluate its biological activity. These assays have provided valuable insights into its potential therapeutic applications. For instance, cell-based assays have demonstrated its ability to inhibit the growth of certain cancer cell lines by inducing apoptosis or inhibiting proliferation. These findings highlight its potential as an anticancer agent and warrant further investigation.

The structural versatility of Sodium 2-chloro-5-(dimethylcarbamoyl)benzene-1-sulfinate also makes it a valuable tool for medicinal chemists seeking to design new analogs with enhanced properties. By modifying specific functional groups or introducing additional substituents, researchers can fine-tune its biological activity and optimize its pharmacokinetic profile. This flexibility is crucial for developing drugs that are both effective and well-tolerated by patients.

The role of computational chemistry in drug discovery has become increasingly prominent in recent years. Molecular modeling techniques can be used to predict the binding affinity of Sodium 2-chloro-5-(dimethylcarbamoyl)benzene-1-sulfinate to target proteins, providing insights into its mechanism of action. These computational studies can complement experimental efforts and accelerate the development process by identifying promising leads for further optimization.

In conclusion, Sodium 2-chloro-5-(dimethylcarbamoyl)benzene-1-sulfinate (CAS No. 2137995-36-7) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further exploration in drug discovery. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of novel therapeutic agents for various diseases.